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Compound of Interest

Compound Name: 1-Octyne

Cat. No.: B7767660 Get Quote

These application notes provide detailed methodologies and protocols for key regioselective

addition reactions to the terminal alkyne, 1-octyne. The protocols are intended for researchers,

scientists, and professionals in drug development who require precise control over chemical

transformations.

Overview of Regioselective Additions to 1-Octyne
The triple bond of a terminal alkyne like 1-octyne offers a rich platform for chemical

functionalization. Regioselectivity, the preference for bond formation at one position over

another, is a critical consideration in synthesis.[1][2][3] For 1-octyne, additions can typically

occur in two ways, yielding either the Markovnikov or anti-Markovnikov product. The choice of

reagents and reaction conditions dictates the outcome, allowing for the selective synthesis of a

desired constitutional isomer.[1][4][5]
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Starting Material

Markovnikov Pathway Anti-Markovnikov Pathway

1-Octyne

2-Octanone
(Hydration)

 H₂O, H₂SO₄

HgSO₄

2-Halo-1-octene
(Hydrohalogenation)

 HX (HCl, HBr, HI)

Octanal
(Hydroboration-Oxidation)

 1. BH₃·THF
2. H₂O₂, NaOH

1-Halo-1-octene
(Radical HBr Addition)

 HBr, ROOR

Hydrohalogenation Mechanism (Markovnikov)

R-C≡CH + H-X [R-C⁺=CH₂] + X⁻
(More stable cation)

 Protonation of
 triple bond

R-C(X)=CH₂

 Nucleophilic attack
 by X⁻

Radical Addition of HBr Mechanism (Anti-Markovnikov)

ROOR → 2 RO•
RO• + HBr → ROH + Br•

R-C≡CH + Br• →
[R-C•=CHBr]

(More stable radical)

 Br• radical
 generation

[R-C•=CHBr] + HBr

 Addition of Br•
 to alkyne

R-CH=CHBr + Br•

 H• abstraction
 from HBr
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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